Cas no 143192-60-3 (Benzene, 1-ethynyl-2-(phenylethynyl)-)

• Product Name: Benzene, 1-ethynyl-2-(phenylethynyl)-
• CAS No: 143192-60-3
• MF: C₁₆H₁₀
• MW: 202.250604152679
• CID: 1313034
• PubChem ID: 11769569
• Update Time: 2025-04-20

Benzene, 1-ethynyl-2-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethynyl-2-(phenylethynyl)-
• 1-ethynyl-2-(2-phenylethynyl)benzene
• tolanylacetylene
• 143192-60-3
• FFEGFMOHMPSHTK-UHFFFAOYSA-N
• ethynyl-tolan
• 1-ethynyl-2-(phenylethynyl)benzene
• DTXSID50472157

• Inchi： 1S/C16H10/c1-2-15-10-6-7-11-16(15)13-12-14-8-4-3-5-9-14/h1,3-11H
• InChI Key： FFEGFMOHMPSHTK-UHFFFAOYSA-N
• SMILES： C1(C#CC2C=CC=CC=2)C=CC=CC=1C#C

Computed Properties

• Exact Mass: 202.0783
• Monoisotopic Mass: 202.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0